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Introduction

CBO-P11 is a macrocyclic peptide derived from vascular endothelial growth factor (VEGF) that
acts as a potent inhibitor of angiogenesis.[1] It functions by competitively blocking the binding
of VEGFa1ss to its receptors, primarily Vascular Endothelial Growth Factor Receptor 2 (VEGFR-
2), and to a lesser extent, VEGFR-1.[1] This inhibition disrupts downstream signaling cascades,
leading to a reduction in endothelial cell proliferation, migration, and the activation of Mitogen-
Activated Protein (MAP) kinases, key processes in the formation of new blood vessels.[1]
These application notes provide detailed protocols for in vitro studies to evaluate the efficacy
and mechanism of action of CBO-P11.

Quantitative Data Summary

The following table summarizes the reported in vitro inhibitory concentrations (ICso) of CBO-
P11 against key cellular processes involved in angiogenesis.
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Target/Process

ICso0 Value

Cell TypelAssay

Conditions
VEGF16s binding to VEGFR-1 700 nM Receptor binding assay
VEGFu1es binding to VEGFR-2 1.3 uM Receptor binding assay
Cell Proliferation 5.8 uM Not specified
Cell Migration 8.2 uM Not specified

Data sourced from product information sheets.[1]

Signaling Pathway

CBO-P11 exerts its anti-angiogenic effects by inhibiting the VEGF signaling pathway. The
diagram below illustrates the mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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